Cas no 1805056-02-3 (Ethyl 2-cyano-3-formyl-4-nitrobenzoate)

• Product Name: Ethyl 2-cyano-3-formyl-4-nitrobenzoate
• CAS No: 1805056-02-3
• MF: C₁₁H₈N₂O₅
• MW: 248.19162273407
• CID: 4958900
• Update Time: 2025-08-04

Ethyl 2-cyano-3-formyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-formyl-4-nitrobenzoate

• Inchi： 1S/C11H8N2O5/c1-2-18-11(15)7-3-4-10(13(16)17)9(6-14)8(7)5-12/h3-4,6H,2H2,1H3
• InChI Key： BINCMQWQRLAGSW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=O)C=1C#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 394
• XLogP3: 1.2
• Topological Polar Surface Area: 113

Additional information on Ethyl 2-cyano-3-formyl-4-nitrobenzoate

Ethyl 2-cyano-3-formyl-4-nitrobenzoate (CAS No. 1805056-02-3): A Comprehensive Overview

Ethyl 2-cyano-3-formyl-4-nitrobenzoate (CAS No. 1805056-02-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its cyano, formyl, and nitro functional groups, which contribute to its reactivity and versatility in chemical reactions.

The molecular formula of Ethyl 2-cyano-3-formyl-4-nitrobenzoate is C₁₁H₉N₂O₄, and its molecular weight is approximately 239.19 g/mol. The compound is a yellow crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it an attractive candidate for a wide range of synthetic transformations and applications.

In the realm of pharmaceutical research, Ethyl 2-cyano-3-formyl-4-nitrobenzoate has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a building block for the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of potent anti-inflammatory agents. The cyano group can be readily converted into other functional groups, such as amides or carboxylic acids, which are crucial for modulating biological activity.

The formyl group in Ethyl 2-cyano-3-formyl-4-nitrobenzoate is particularly noteworthy due to its reactivity with nucleophiles. This property makes it an excellent starting material for the preparation of alcohols, amines, and other derivatives through reduction reactions. Additionally, the nitro group can be reduced to an amino group, which can further diversify the chemical space accessible from this compound. These transformations are essential for the development of new therapeutic agents and materials with tailored properties.

In materials science, Ethyl 2-cyano-3-formyl-4-nitrobenzoate has been investigated for its potential use in the synthesis of functional polymers and coatings. The presence of multiple reactive functional groups allows for the design of polymers with specific functionalities, such as enhanced mechanical strength, thermal stability, or optical properties. A recent study published in the Journal of Polymer Science demonstrated the successful incorporation of this compound into polymer networks, resulting in materials with improved performance characteristics.

The synthetic accessibility of Ethyl 2-cyano-3-formyl-4-nitrobenzoate has also been a subject of interest in organic chemistry. Researchers have developed efficient synthetic routes to produce this compound on a large scale, making it more readily available for industrial applications. One notable method involves the condensation of ethyl cyanoacetate with 4-nitrosalicylaldehyde followed by esterification. This approach not only simplifies the synthesis but also enhances the yield and purity of the final product.

In conclusion, Ethyl 2-cyano-3-formyl-4-nitrobenzoate (CAS No. 1805056-02-3) is a multifunctional organic compound with significant potential in various scientific and industrial fields. Its unique combination of cyano, formyl, and nitro functional groups provides a versatile platform for synthetic transformations and applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.